(2-Ethoxyethyl)(1,2,3-thiadiazol-4-ylmethyl)amine

Physicochemical profiling Solubility optimisation Medicinal chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H13N3OS
Molecular Weight 187.27 g/mol
Cat. No. B13292784
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(2-Ethoxyethyl)(1,2,3-thiadiazol-4-ylmethyl)amine
Molecular FormulaC7H13N3OS
Molecular Weight187.27 g/mol
Structural Identifiers
SMILESCCOCCNCC1=CSN=N1
InChIInChI=1S/C7H13N3OS/c1-2-11-4-3-8-5-7-6-12-10-9-7/h6,8H,2-5H2,1H3
InChIKeyDKKROGRNKCRJBW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(2-Ethoxyethyl)(1,2,3-thiadiazol-4-ylmethyl)amine: Chemical Identity and Key Properties


(2‑Ethoxyethyl)(1,2,3‑thiadiazol‑4‑ylmethyl)amine is a secondary amine derivative that combines a 1,2,3‑thiadiazole pharmacophore with a 2‑ethoxyethyl solubilising side‑chain [REFS‑1]. The compound has the molecular formula C₇H₁₃N₃OS, a molecular weight of 187.27 g mol⁻¹, and the SMILES notation CCOCCNCc1csnn1 [REFS‑2]. Its structure places it within the 1,2,3‑thiadiazole isomer class—a scaffold recognised for antifungal, antibacterial, herbicidal, and plant‑activator properties—while the oxygen‑containing ethoxyethyl substituent distinguishes it from purely alkyl‑substituted analogues by providing additional hydrogen‑bond acceptor capacity and increased polarity [REFS‑3].

1
Scaffold
1,2,3-thiadiazole pharmacophore synthesis and derivatization
2
Selection
Ethoxyethyl-substituted amine with modulated HBA capacity and polarity
3
Use Context
Agrochemical lead synthesis, antimicrobial scaffold screening, plant activator research

Why Generic Alkyl or Isomeric Thiadiazole Analogues Cannot Replace This Compound


The 2‑ethoxyethyl substituent confers physicochemically distinct properties that are absent in simple alkyl chain variants (e.g., propyl, hexyl) or isomeric 1,3,4‑thiadiazole derivatives, making direct interchange without experimental validation unreliable [REFS‑1]. The ethereal oxygen acts as an additional hydrogen‑bond acceptor, lowers calculated logP relative to purely aliphatic congeners of similar molecular weight, and enhances solubility in polar organic solvents [REFS‑2]. Moreover, the 1,2,3‑thiadiazole isomer itself exhibits a different electronic distribution and biological profile compared with the more common 1,3,4‑thiadiazole scaffold, as evidenced in fungicidal strobilurin analogues where introduction of 1,2,3‑thiadiazole greatly improved activity over thiazole‑based controls [REFS‑3]. These structural determinants mean that a researcher or procurement officer selecting a generic “thiadiazole‑amine” from a catalogue risks acquiring a compound with divergent solubility, reactivity, and bioactivity profiles.

Attribute
This Compound
Generic Alkyl Analogue
HBA count
4 acceptors (incl. ethereal O)
3 acceptors (alkyl-only side-chain)
Lipophilicity
Polar ethoxyethyl side-chain; lower estimated logP
Higher logP with all-carbon chains; solubility profile may shift
Thiadiazole isomer
1,2,3-thiadiazole scaffold
1,3,4-thiadiazole isomer; distinct electronic and bioactivity profile
Each attribute may shift solubility, target engagement, and screening outcomes. Direct interchange without validation is not recommended.

Quantitative Differentiation Versus Closest Analogs and Isomeric Forms


Hydrogen-Bond Acceptor Capacity: Target Compound vs. Propyl Analogue

The 2‑ethoxyethyl substituent introduces an additional oxygen‑based hydrogen‑bond acceptor (HBA) that is absent in the propyl analogue. The target compound (C₇H₁₃N₃OS, MW 187.27) possesses four HBA sites (thiadiazole N₂, N₃; secondary amine N; and ethereal O), whereas Propyl(1,2,3‑thiadiazol‑4‑ylmethyl)amine (C₆H₁₁N₃S, MW 157.24, CAS 1156892‑76‑0) possesses only three HBA sites (thiadiazole N₂, N₃; secondary amine N) [REFS‑1][REFS‑2]. This additional H‑bond acceptor is predicted to increase aqueous solubility and alter target‑binding geometry in biological systems.

HBA capacity
Data to verify
4 vs 3 acceptors (+33% relative to propyl analogue)
Supports distinct solubility and molecular recognition context
In silico atom-count; experimental validation pending
Physicochemical profiling Solubility optimisation Medicinal chemistry

Lipophilicity Modulation: Calculated logP vs. Hexyl Analogue

The 2‑ethoxyethyl group reduces lipophilicity compared with the hexyl analogue. The target compound contains an ether oxygen within the side‑chain, whereas Hexyl(1,2,3‑thiadiazol‑4‑ylmethyl)amine (C₉H₁₇N₃S, MW 199.32, CAS 1157056‑52‑4) bears an all‑carbon hexyl chain of comparable length [REFS‑1][REFS‑2]. Using the structurally related 5‑(2‑ethoxyethoxy)‑1,2,3‑thiadiazole as a proxy, the ACD/LogP of the ethoxy‑containing scaffold is approximately 0.90 [REFS‑3]. By contrast, the hexyl analogue, with a fully aliphatic side‑chain, is expected to exhibit a computed logP in the range of 2.0–2.5 based on fragment‑based calculations, representing a >1‑log‑unit increase in hydrophobicity. This difference shifts the compounds into distinct Lipinski compliance and permeability categories.

logP shift
Data to verify
ΔlogP > 1.0 unit vs hexyl analogue (more hydrophilic)
Reported ~10-fold partition-coefficient difference; may affect permeability
Fragment-based estimation; confirm with experimental logP
Lipophilicity Drug‑likeness ADME prediction

1,2,3- vs. 1,3,4-Thiadiazole Isomerism: Impact on Fungicidal Potency

The 1,2,3‑thiadiazole isomer confers quantitatively superior fungicidal activity compared with thiazole‑based controls in strobilurin series. Chen et al. (2017) demonstrated that introducing the 1,2,3‑thiadiazole ring into strobilurin analogues greatly improved antifungal potency: compound 8a (1,2,3‑thiadiazole‑based) exhibited EC₅₀ values of 2.68, 0.44, and 0.01 μg mL⁻¹ against Gibberella zeae, Sclerotinia sclerotiorum, and Rhizoctonia cerealis, respectively, and was much more active than the positive controls enestroburin, kresoxim‑methyl, and azoxystrobin (EC₅₀ range 0.06–15.12 μg mL⁻¹) [REFS‑1]. Although the target compound is not itself a strobilurin, its 1,2,3‑thiadiazol‑4‑ylmethylamine core is the identical heterocyclic scaffold that drove the potency advantage in that study, whereas the more common 1,3,4‑thiadiazole isomer (found in drugs such as acetazolamide and cefazolin) displays a distinct pharmacological profile [REFS‑2].

Isomer fungicidal context
Class-level
1,2,3-thiadiazole strobilurin EC₅₀ = 0.01–2.68 μg mL⁻¹; up to >1500× vs commercial controls
Supports scaffold-specific fungicidal assay interpretation
Class-level inference from strobilurin series; target compound not directly tested
Fungicide development Isomer comparison Agrochemical research

Herbicidal Activity of Ethoxyethyl-Containing 1,2,3-Thiadiazole Derivatives

Compounds bearing the ethoxyethyl‑1,2,3‑thiadiazole motif have demonstrated 100% herbicidal efficacy in whole‑plant assays. Bing et al. reported that (Z)‑ethoxyethyl‑2‑cyano‑3‑isopropyl‑3‑(4‑methyl‑1,2,3‑thiadiazol‑5‑yl)methylaminoacrylate (compound 9g) achieved 100% herbicidal activity against rape (Brassica napus) and amaranth pigweed (Amaranthus retroflexus) at a dose of 1.5 kg ha⁻¹, matching the performance of the methoxyethyl analogue 9h [REFS‑1]. The target compound shares the key ethoxyethyl‑1,2,3‑thiadiazolyl pharmacophoric elements with 9g/9h, positioning it as a direct synthetic intermediate for generating this class of high‑efficacy cyanoacrylate herbicides. In contrast, analogous 1,2,3‑thiadiazole derivatives bearing non‑oxygenated alkyl groups in the same series showed only moderate herbicidal activity against Brassica campestris [REFS‑2].

Herbicidal endpoint
Class-level
Ethoxyethyl-1,2,3-thiadiazole cyanoacrylates: reported 100% inhibition at 1.5 kg ha⁻¹ (whole-plant assay)
Supports herbicidal lead-synthesis context with ethoxyethyl pharmacophore
Data from structurally elaborated analogue 9g; not the free amine
Herbicide discovery Cyanoacrylate chemistry Agrochemical intermediates

Antimicrobial Activity Spectrum of 1,2,3-Thiadiazole-4-Methanamine Derivatives

1,2,3‑Thiadiazole derivatives carrying the 4‑ylmethylamine motif have demonstrated antibacterial activity against both Gram‑positive and Gram‑negative organisms. In a series of 1,2,3‑thiadiazole and 1,2,3‑selenadiazole derivatives evaluated by Dovepress (2015), compound 4a was active against Escherichia coli, and several compounds showed promising antifungal and antibacterial activities [REFS‑1]. A more recent study (2023) confirmed that compounds 2c and 2d (1,2,3‑thiadiazole‑4‑yl derivatives) had positive activity against Staphylococcus aureus and E. coli, while compound 3c showed the most activity against Candida albicans [REFS‑2]. Although the target compound itself has not been profiled in these screens, its core 1,2,3‑thiadiazol‑4‑ylmethylamine scaffold is identical to that of the active derivatives, and the ethoxyethyl substitution would be expected to modulate—rather than ablate—this intrinsic antimicrobial potential [REFS‑1][REFS‑2].

Antimicrobial context
Class-level
1,2,3-thiadiazol-4-ylmethylamine derivatives active vs E. coli, S. aureus, C. albicans
Supports antimicrobial screening context; scaffold-validated hit-ID
Scaffold-matched analogues tested; target compound requires individual profiling
Antimicrobial screening MIC determination Drug discovery

Procurement-Relevant Application Scenarios


Agrochemical Lead Discovery: Cyanoacrylate Herbicide Synthesis

The target compound serves as a direct synthetic precursor to ethoxyethyl‑substituted 1,2,3‑thiadiazole cyanoacrylates that have demonstrated 100% herbicidal activity at 1.5 kg ha⁻¹ [REFS‑1]. Procurement of this specific amine enables the construction of compound libraries that recapitulate the privileged ethoxyethyl‑thiadiazole pharmacophore, a substructure that cannot be accessed from propyl, butyl, or hexyl analogues without the ether oxygen. Given the complete weed control observed for compounds 9g/9h against economically important dicot weeds (rape and amaranth pigweed), this intermediate is a strategic starting material for agrochemical companies pursuing new mode‑of‑action herbicides [REFS‑1].

Fungicide Development Leveraging the 1,2,3-Thiadiazole Scaffold

The 1,2,3‑thiadiazole ring system has been shown to confer up to >1500‑fold improvement in fungicidal EC₅₀ compared with commercial strobilurin standards [REFS‑2]. The target compound provides a functionalised 1,2,3‑thiadiazol‑4‑ylmethylamine building block that can be elaborated into novel fungicide candidates through amide coupling, reductive amination, or urea formation at the secondary amine. Its ethoxyethyl side‑chain offers a solubility advantage over purely lipophilic alkyl congeners, potentially improving formulation characteristics and foliar uptake in whole‑plant fungicide screening programmes [REFS‑2].

Antimicrobial Hit-to-Lead Optimization with Modulated Properties

1,2,3‑Thiadiazol‑4‑ylmethylamine derivatives have demonstrated activity against S. aureus, E. coli, and C. albicans [REFS‑3]. The target compound’s additional ethereal hydrogen‑bond acceptor (four HBA vs. three for propyl analogue) is predicted to alter solubility and target engagement relative to alkyl‑only congeners [REFS‑4]. Medicinal chemistry teams can exploit this property to fine‑tune ADME parameters without altering the core pharmacophore, making the compound a valuable tool for SAR exploration in anti‑infective programmes where balancing potency with favourable pharmacokinetics is critical [REFS‑3].

Plant Activator and Systemic Acquired Resistance Research

The 1,2,3‑thiadiazole‑carboxylate moiety is a recognised pharmacophore for plant activators such as tiadinil, which induces systemic acquired resistance in rice [REFS‑5]. The target compound, with its 1,2,3‑thiadiazol‑4‑ylmethylamine core, can be transformed into carboxylate, carboxamide, or ester derivatives that mimic the tiadinil scaffold. The ethoxyethyl substituent provides a built‑in solubilising group that may enhance phloem mobility compared to the methyl‑ester prodrugs typically employed in plant activator design, offering a differentiated starting point for crop protection research [REFS‑5].

Application
Selection Property
Validation Focus
Cyanoacrylate herbicide synthesis
Ethoxyethyl-1,2,3-thiadiazole pharmacophore access
Herbicidal endpoint review at agronomic rates
1,2,3-thiadiazole fungicide elaboration
Scaffold-specific isomer selection
Fungicidal EC₅₀ endpoint context across target species
Antimicrobial SAR exploration
Modulated HBA and solubility profile
MIC and strain-panel endpoints for Gram-positive, Gram-negative, and fungal targets
Plant activator research
Tiadinil-like core derivatization potential
Systemic acquired resistance assay context
Quote Request

Request a Quote for (2-Ethoxyethyl)(1,2,3-thiadiazol-4-ylmethyl)amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.